Cas no 2228670-10-6 (4-fluoro-2,2,4-trimethylpentan-1-ol)

• Product Name: 4-fluoro-2,2,4-trimethylpentan-1-ol
• CAS No: 2228670-10-6
• MF: C₈H₁₇FO
• MW: 148.218386411667
• CID: 5846650
• PubChem ID: 165627818
• Update Time: 2025-06-13

4-fluoro-2,2,4-trimethylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2,2,4-trimethylpentan-1-ol
• 2228670-10-6
• EN300-1769051

• Inchi： 1S/C8H17FO/c1-7(2,6-10)5-8(3,4)9/h10H,5-6H2,1-4H3
• InChI Key： PVBXRTBGAZVLCI-UHFFFAOYSA-N
• SMILES： FC(C)(C)CC(C)(C)CO

Computed Properties

• Exact Mass: 148.126343324g/mol
• Monoisotopic Mass: 148.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-fluoro-2,2,4-trimethylpentan-1-ol

Recent Advances in the Application of 4-fluoro-2,2,4-trimethylpentan-1-ol (CAS: 2228670-10-6) in Chemical Biology and Pharmaceutical Research

The compound 4-fluoro-2,2,4-trimethylpentan-1-ol (CAS: 2228670-10-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This fluorinated tertiary alcohol has been the subject of several studies aimed at exploring its utility as a building block in drug discovery, its role in modulating biological pathways, and its physicochemical properties that make it a promising candidate for various pharmaceutical formulations.

Recent studies have focused on the synthesis and characterization of 4-fluoro-2,2,4-trimethylpentan-1-ol, highlighting its stability under physiological conditions and its ability to serve as a precursor for more complex molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the bioavailability of certain hydrophobic drugs by acting as a solubilizing agent. The study also noted its low toxicity profile, making it a viable option for in vivo applications.

In addition to its pharmaceutical applications, 4-fluoro-2,2,4-trimethylpentan-1-ol has been investigated for its potential in chemical biology. A recent paper in ACS Chemical Biology explored its use as a probe for studying enzyme mechanisms, particularly those involving fluorinated substrates. The researchers found that the compound's fluorine atom provides a unique spectroscopic handle, enabling detailed mechanistic studies using techniques such as NMR and mass spectrometry.

Another area of interest is the compound's role in the development of novel antimicrobial agents. A 2024 study in Antimicrobial Agents and Chemotherapy reported that derivatives of 4-fluoro-2,2,4-trimethylpentan-1-ol exhibited potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism that could be exploited for the design of new antibiotics.

Despite these promising findings, challenges remain in the large-scale production and optimization of 4-fluoro-2,2,4-trimethylpentan-1-ol for clinical use. Current research is focused on improving synthetic routes to enhance yield and purity, as well as on elucidating the compound's pharmacokinetic and pharmacodynamic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, 4-fluoro-2,2,4-trimethylpentan-1-ol (CAS: 2228670-10-6) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its unique structural features, combined with its low toxicity and broad applicability, make it a valuable tool for drug discovery and mechanistic studies. Future research will likely uncover additional uses for this compound, further solidifying its importance in the scientific community.